Cas no 66817-59-2 (1,3-DIPHENYL-1,1,3,3-TETRAKIS(DIMETHYLSILOXY)DISILOXANE)

• Product Name: 1,3-DIPHENYL-1,1,3,3-TETRAKIS(DIMETHYLSILOXY)DISILOXANE
• CAS No: 66817-59-2
• MF: C₂₀H₃₄O₅Si₆
• MW: 522.993971347809
• MDL: MFCD00054790
• CID: 847186
• PubChem ID: 6455369
• Update Time: 2025-06-12

1,3-DIPHENYL-1,1,3,3-TETRAKIS(DIMETHYLSILOXY)DISILOXANE Chemical and Physical Properties

Names and Identifiers

• 1,3-DIPHENYL-1,1,3,3-TETRAKIS(DIMETHYLSILOXY)DISILOXANE
• [[bis[(dimethyl-λ³-silanyl)oxy]-phenylsilyl]oxy-(dimethyl-λ³-silanyl)oxy-phenylsilyl]oxy-dimethylsilicon
• 1,3-Diphenyl-1,1,3,3-tetrakis(dimethylsiloxy)-disiloxane
• Tetrasiloxane,3,5-bis((dimethylsilyl)oxy)-1,1,7,7-tetramethyl-3,5-diphenyl
• 1,3-Diphenyltetrakis(dimethylsiloxy)disiloxane
• FT-0698782
• DTXSID70886813
• SCHEMBL94083
• Tetrasiloxane, 3,5-bis((dimethylsilyl)oxy)-1,1,7,7-tetramethyl-3,5-diphenyl-
• MFCD00054790
• 66817-59-2
• Tetrasiloxane, 3,5-bis[(dimethylsilyl)oxy]-1,1,7,7-tetramethyl-3,5-diphenyl-
• 1,3-DIPHENYLTETRAKIS(DIMETHYLSILOXY)DISILOXANE, 92%

• MDL： MFCD00054790
• Inchi： 1S/C20H34O5Si6/c1-26(2)21-30(22-27(3)4,19-15-11-9-12-16-19)25-31(23-28(5)6,24-29(7)8)20-17-13-10-14-18-20/h9-18H,1-8H3
• InChI Key： ZHVZRDQTXMZDKI-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(O[Si](C)C)(O[Si](C)C)O[Si](C1C=CC=CC=1)(O[Si](C)C)O[Si](C)C |^1:8,12,24,28|

Computed Properties

• Exact Mass: 526.13300
• Monoisotopic Mass: 522.102183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2

Experimental Properties

• Melting Point: <0°C
• Boiling Point: 95 °C
• Flash Point: >110°C
• Refractive Index: 1.4367
• PSA: 46.15000
• LogP: 2.69520

1,3-DIPHENYL-1,1,3,3-TETRAKIS(DIMETHYLSILOXY)DISILOXANE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1,3-DIPHENYL-1,1,3,3-TETRAKIS(DIMETHYLSILOXY)DISILOXANE

Research Brief on 1,3-DIPHENYL-1,1,3,3-TETRAKIS(DIMETHYLSILOXY)DISILOXANE (CAS: 66817-59-2) in Chemical and Biomedical Applications

1,3-Diphenyl-1,1,3,3-tetrakis(dimethylsiloxy)disiloxane (CAS: 66817-59-2) is a siloxane-based compound that has garnered significant attention in the chemical and biomedical fields due to its unique structural properties and versatile applications. Recent studies have explored its potential in drug delivery systems, biomaterials, and surface modification technologies. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and emerging applications in the biomedical sector.

The compound's molecular structure, featuring phenyl and dimethylsiloxy groups, confers exceptional thermal stability and hydrophobicity, making it an attractive candidate for coating medical devices and implants. A 2023 study published in the Journal of Biomedical Materials Research demonstrated its efficacy in reducing protein adsorption and bacterial adhesion on silicone-based implants, thereby minimizing post-surgical complications. The study utilized atomic force microscopy (AFM) and X-ray photoelectron spectroscopy (XPS) to validate the surface modifications achieved with this compound.

In drug delivery, 1,3-Diphenyl-1,1,3,3-tetrakis(dimethylsiloxy)disiloxane has been investigated as a carrier for hydrophobic therapeutics. Research published in Advanced Drug Delivery Reviews (2024) highlighted its ability to form stable micelles and liposomes, enhancing the solubility and bioavailability of poorly water-soluble drugs. The study reported a 40% increase in drug-loading capacity compared to traditional lipid-based carriers, with in vitro tests showing sustained release profiles over 72 hours.

Another promising application lies in tissue engineering. A recent Biomaterials Science (2023) article detailed its incorporation into elastomeric scaffolds for cartilage regeneration. The compound's flexibility and biocompatibility supported chondrocyte proliferation and extracellular matrix production, with in vivo studies in rodent models showing significant improvements in cartilage repair compared to control groups.

Despite these advancements, challenges remain in optimizing the compound's synthesis for large-scale production. A 2024 Chemical Engineering Journal paper addressed this by proposing a novel catalytic method using platinum nanoparticles, which reduced reaction time by 30% while maintaining a yield of over 85%. This development could facilitate broader industrial adoption of the compound.

In conclusion, 1,3-Diphenyl-1,1,3,3-tetrakis(dimethylsiloxy)disiloxane (CAS: 66817-59-2) demonstrates significant potential across multiple biomedical applications. Ongoing research aims to further refine its properties and explore novel uses, such as in biosensors and antimicrobial coatings. Future studies should focus on long-term biocompatibility assessments and clinical translation of these technologies.